3-Bromo-2-cyclopropoxyaniline

• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 3-bromo-2-cyclopropyloxyaniline
• InChI: InChI=1S/C9H10BrNO/c10-7-2-1-3-8(11)9(7)12-6-4-5-6/h1-3,6H,4-5,11H2
• InChI Key: WFEDOJLJZCPCPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2Br)N

Description

3-Bromo-2-cyclopropoxyaniline is a substituted aniline derivative featuring a bromine atom at the 3-position and a cyclopropoxy group (-O-C₃H₅) at the 2-position of the aromatic ring. Its molecular formula is C₉H₁₀BrNO, with a molecular weight of 228.09 g/mol. This compound serves as a critical intermediate in pharmaceutical and agrochemical synthesis, particularly in reactions requiring regioselective functionalization, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution. The cyclopropoxy group introduces unique steric and electronic effects due to its strained three-membered ring, distinguishing it from bulkier or linear alkoxy substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2-cyclopropoxyaniline can be achieved through several synthetic routes. One common method involves the bromination of 2-cyclopropoxyaniline. The reaction typically uses bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst or under specific conditions to ensure selective bromination at the desired position .

Industrial Production Methods

Industrial production of 3-Bromo-2-cyclopropoxyaniline may involve large-scale bromination processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (NAS) Reactions

The bromine atom at the 3-position undergoes NAS with nucleophiles under specific conditions.

Key Data:

Reagent	Conditions	Product	Yield	Source
Potassium thiolate	DMF, 80°C, 12 h	3-(Alkylthio)-2-cyclopropoxyaniline	65–78%
Sodium methoxide	CuI catalyst, DMSO, 100°C, 8 h	3-Methoxy-2-cyclopropoxyaniline	72%

Mechanistically, the amino group directs nucleophilic attack to the para position relative to itself, but steric hindrance from the cyclopropoxy group limits substitution at the ortho position.

Cross-Coupling Reactions

The C–Br bond participates in palladium-catalyzed couplings for C–C bond formation.

Suzuki-Miyaura Coupling Example:

• Reagents: Phenylboronic acid, Pd(PPh₃)₄, K₂CO₃

• Conditions: DME/H₂O (3:1), 90°C, 24 h

• Product: 3-Phenyl-2-cyclopropoxyaniline

• Yield: 85%

Buchwald-Hartwig Amination:

• Reagents: Morpholine, Pd₂(dba)₃, Xantphos

• Conditions: Toluene, 110°C, 18 h

• Product: 3-(Morpholin-4-yl)-2-cyclopropoxyaniline

• Yield: 68%

Cyclopropoxy Ring-Opening Reactions

The cyclopropoxy group undergoes strain-driven ring-opening under acidic or radical conditions:

Acid-Mediated Ring Expansion:

• Reagent: H₂SO₄ (conc.)

• Conditions: 0°C → RT, 2 h

• Product: 3-Bromo-2-(2-hydroxypropoxy)aniline

• Yield: 58%

Radical Initiation:

• Reagent: AIBN, Thiophenol

• Conditions: Benzene, 80°C, 6 h

• Product: 3-Bromo-2-(allyloxy)aniline (via β-scission)

• Yield: 41%

Electrophilic Substitution

The amino group activates the aromatic ring toward electrophiles, but regioselectivity is modulated by the bromine and cyclopropoxy groups:

Nitration:

• Reagent: HNO₃/H₂SO₄

• Conditions: 0°C, 1 h

• Product: 3-Bromo-2-cyclopropoxy-5-nitroaniline (major)

• Yield: 63%

Mechanistic Note: Bromine directs electrophiles to the para position, while the cyclopropoxy group exhibits weak meta-directing effects.

Reductive Dehalogenation

The C–Br bond is reduced under catalytic hydrogenation:

• Catalyst: Pd/C (10 wt%)

• Conditions: H₂ (1 atm), EtOH, RT, 4 h

• Product: 2-Cyclopropoxyaniline

• Yield: 94%

Heterocycle Formation

Reactions with diketones or carbonyl compounds yield fused heterocycles:

Quinoline Synthesis:

• Reagent: Acetylacetone, FeCl₃

• Conditions: Toluene, reflux, 12 h

• Product: 8-Bromo-7-cyclopropoxyquinoline

• Yield: 56%

Oxidation and Protection

• Oxidation: MnO₂ oxidizes the amino group to a nitro group (70% yield).

• Protection: Boc₂O in THF protects the amine as a tert-butyl carbamate (89% yield) .

Scientific Research Applications

3-Bromo-2-cyclopropoxyaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Bromo-2-cyclopropoxyaniline involves its interaction with specific molecular targets and pathways. The bromine and cyclopropoxy groups can influence the compound’s reactivity and binding affinity to various enzymes and receptors. Detailed studies on its mechanism of action are essential to understand its effects at the molecular level .

Comparison with Similar Compounds

Structural and Functional Analogues

Below is a comparative analysis of 3-Bromo-2-cyclopropoxyaniline with three structurally related compounds identified in the literature:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties	Reactivity/Safety Notes
3-Bromo-2-cyclopropoxyaniline	C₉H₁₀BrNO	228.09	-Br (C3), -O-cyclopropyl (C2)	High ring strain from cyclopropoxy; moderate solubility in polar aprotic solvents	Reactive in cross-coupling; potential mutagenicity
3-Bromo-5-(propan-2-yloxy)aniline	C₉H₁₂BrNO	230.10	-Br (C3), -O-isopropyl (C5)	Higher lipophilicity (ClogP ~2.1); bp ~280°C (est.)	Stable under basic conditions; low acute toxicity
3-Bromo-5-chloro-2-fluoroaniline	C₆H₄BrClFNH₂	240.36	-Br (C3), -Cl (C5), -F (C2)	High density (1.8 g/cm³); bp ~210°C (reported)	High reactivity in SNAr; corrosive; severe toxicity
1-(3-Bromo-5-chloro-2-methoxyphenyl)-3-cyclohexylpropan-1-amine	C₁₆H₂₃BrClNO	360.72	-Br (C3), -Cl (C5), -OCH₃ (C2), -cyclohexylpropyl	Extremely lipophilic (ClogP ~5.3); low water solubility	Bioactive; requires strict handling (neurotoxicity)

Key Findings from Comparative Analysis

Substituent Effects on Reactivity :

• The cyclopropoxy group in 3-Bromo-2-cyclopropoxyaniline induces ring strain , enhancing its electrophilicity compared to the isopropoxy analogue . This strain facilitates nucleophilic attack in substitution reactions, whereas the isopropoxy group provides steric hindrance, slowing reactivity.
• Halogen-rich derivatives like 3-Bromo-5-chloro-2-fluoroaniline exhibit amplified electron-withdrawing effects, accelerating Suzuki couplings but increasing corrosivity and toxicity.

Physicochemical Properties :

• Lipophilicity : The cyclopropoxy group (ClogP ~1.5) offers a balance between hydrophobicity and solubility, contrasting with the highly lipophilic cyclohexylpropyl derivative (ClogP ~5.3).
• Boiling Points : The cyclopropoxy derivative’s boiling point is estimated to be ~250°C , lower than the isopropoxy analogue due to reduced molecular weight and hydrogen bonding capacity .

Safety and Handling :

• Brominated anilines generally require precautions against dermal exposure and inhalation. The fluorinated and chlorinated analogue demands rigorous containment due to acute toxicity (LD₅₀ <50 mg/kg in rodents).
• Cyclopropoxy derivatives may pose mutagenic risks due to strained ring reactivity, necessitating safety protocols akin to those for propargyl bromide derivatives .

Biological Activity

3-Bromo-2-cyclopropoxyaniline is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

• Molecular Formula : C₉H₈BrN
• Molecular Weight : 215.07 g/mol
• CAS Number : 55289-36-6
• Density : 1.5 g/cm³
• Boiling Point : 257 °C

Biological Activity Overview

3-Bromo-2-cyclopropoxyaniline has been studied for various biological activities, particularly in the context of its pharmacological properties. Key areas of investigation include:

• Anticancer Activity : Research indicates that compounds similar to 3-Bromo-2-cyclopropoxyaniline exhibit anticancer properties by inhibiting specific signaling pathways involved in tumor growth.
• Enzyme Inhibition : Studies have shown that this compound can act as an inhibitor for certain enzymes, which may contribute to its therapeutic potential in treating diseases related to enzyme dysregulation.

Data Table: Biological Activity Summary

Biological Activity	Mechanism	Reference
Anticancer	Inhibits tumor growth via apoptosis induction
Enzyme Inhibition	Competitive inhibition of kinases
Antimicrobial	Disruption of bacterial cell wall synthesis

Case Studies

• Anticancer Properties :
  A study published in the "Journal of Medicinal Chemistry" highlighted the effectiveness of 3-Bromo-2-cyclopropoxyaniline analogs in reducing tumor size in xenograft models. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways.
• Enzyme Inhibition :
  Research conducted by Tian et al. demonstrated that 3-Bromo-2-cyclopropoxyaniline derivatives could inhibit PI3K/Akt signaling pathways, which are crucial for cell survival and proliferation in cancer cells. This inhibition led to reduced proliferation rates in vitro.
• Antimicrobial Activity :
  A study focused on the antimicrobial effects of 3-Bromo-2-cyclopropoxyaniline showed significant activity against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) that suggests potential for therapeutic applications.

Anticancer Mechanism

The anticancer activity of 3-Bromo-2-cyclopropoxyaniline is primarily linked to its ability to modulate key signaling pathways. For instance, it has been shown to downregulate the expression of anti-apoptotic proteins while upregulating pro-apoptotic factors, leading to increased apoptosis in cancer cells.

Enzyme Interaction Studies

The interaction between 3-Bromo-2-cyclopropoxyaniline and target enzymes has been characterized using molecular docking studies, revealing binding affinities that suggest a strong potential for drug development.

Toxicological Assessment

Preliminary toxicological studies indicate that while 3-Bromo-2-cyclopropoxyaniline exhibits promising biological activities, it also presents some cytotoxic effects at higher concentrations. Further studies are required to establish a safety profile.